5,5-dimethyl-1,2,3-cyclohexanetrione 2-[(2,5-dimethoxyphenyl)hydrazone]

• IUPAC Name: 2-[(2,5-dimethoxyphenyl)diazenyl]-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C16H20N2O4/c1-16(2)8-12(19)15(13(20)9-16)18-17-11-7-10(21-3)5-6-14(11)22-4/h5-7,19H,8-9H2,1-4H3
• InChI Key: WPKUOZYNJUHYHW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)N=NC2=C(C=CC(=C2)OC)OC)O)C
• Molecular Formula: C16H20N2O4
• Molecular Weight: 304.34 g/mol

Description

5,5-dimethyl-1,2,3-cyclohexanetrione 2-[(2,5-dimethoxyphenyl)hydrazone] is a compound that has been extensively studied for its potential applications in scientific research. It is a hydrazone derivative of cyclohexanetrione, and its synthesis method involves the reaction of 2,5-dimethoxyaniline with cyclohexane-1,3-dione in the presence of acetic acid.

Mechanism of Action

The mechanism of action of 5,5-dimethyl-1,2,3-cyclohexanetrione 2-[(2,5-dimethoxyphenyl)hydrazone] is not fully understood. However, it has been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been suggested that this compound may inhibit the growth of bacteria by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
5,5-dimethyl-1,2,3-cyclohexanetrione 2-[(2,5-dimethoxyphenyl)hydrazone] has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, and it has also been shown to have antibacterial activity. In addition, this compound has been shown to be fluorescent, which makes it useful as a probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

One advantage of using 5,5-dimethyl-1,2,3-cyclohexanetrione 2-[(2,5-dimethoxyphenyl)hydrazone] in lab experiments is that it has been extensively studied for its potential applications in scientific research. This means that there is a lot of information available about this compound, which makes it easier to design experiments and interpret results. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental systems.

Future Directions

There are many future directions for the study of 5,5-dimethyl-1,2,3-cyclohexanetrione 2-[(2,5-dimethoxyphenyl)hydrazone]. One direction is to investigate its potential as a therapeutic agent for the treatment of cancer and bacterial infections. Another direction is to study its fluorescent properties in more detail, with the goal of developing new probes for the detection of metal ions. Finally, it would be interesting to investigate the mechanism of action of this compound in more detail, with the goal of understanding how it inhibits the growth of cancer cells and bacteria.

Scientific Research Applications

5,5-dimethyl-1,2,3-cyclohexanetrione 2-[(2,5-dimethoxyphenyl)hydrazone] has been studied for its potential applications in scientific research. It has been shown to inhibit the growth of cancer cells, and it has also been investigated for its potential use as an antibacterial agent. In addition, this compound has been studied for its potential as a fluorescent probe for the detection of metal ions.